![molecular formula C19H16N4O2S B294817 6-[2-(4-Methoxyphenyl)vinyl]-3-(phenoxymethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole](/img/structure/B294817.png)
6-[2-(4-Methoxyphenyl)vinyl]-3-(phenoxymethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-[2-(4-Methoxyphenyl)vinyl]-3-(phenoxymethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the family of triazolo-thiadiazoles, which are known for their diverse biological activities, including antimicrobial, antitumor, and anti-inflammatory properties.
Mechanism of Action
The mechanism of action of 6-[2-(4-Methoxyphenyl)vinyl]-3-(phenoxymethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it is believed to exert its biological activity through the inhibition of key enzymes and signaling pathways involved in cell growth and inflammation. For example, it has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair, leading to cell cycle arrest and apoptosis in cancer cells. It has also been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, reducing inflammation in animal models.
Biochemical and Physiological Effects:
The this compound has been shown to have several biochemical and physiological effects. In vitro studies have demonstrated its ability to inhibit bacterial and fungal growth, induce apoptosis in cancer cells, and reduce inflammation. In vivo studies have shown that it can inhibit tumor growth and reduce inflammation in animal models. However, further studies are needed to fully understand its pharmacokinetics, toxicity, and potential side effects.
Advantages and Limitations for Lab Experiments
The 6-[2-(4-Methoxyphenyl)vinyl]-3-(phenoxymethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has several advantages for lab experiments. It is a relatively simple compound to synthesize, and the synthesis method has been optimized for high yield and purity. It has also been extensively studied for its biological activity, making it a promising candidate for the development of new antibiotics and anticancer drugs. However, there are also some limitations to its use in lab experiments. For example, its mechanism of action is not fully understood, and further studies are needed to determine its pharmacokinetics and toxicity.
Future Directions
There are several future directions for the study of 6-[2-(4-Methoxyphenyl)vinyl]-3-(phenoxymethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One area of research is the development of new antibiotics and antifungal agents based on this compound. Another area of research is the development of new anticancer drugs that target specific signaling pathways involved in cancer cell growth and survival. Additionally, further studies are needed to fully understand its mechanism of action, pharmacokinetics, and potential side effects. Finally, the use of this compound in combination with other drugs or therapies may lead to enhanced therapeutic efficacy and reduced toxicity.
Synthesis Methods
The synthesis of 6-[2-(4-Methoxyphenyl)vinyl]-3-(phenoxymethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 4-methoxybenzaldehyde, thiourea, and phenylacetylene in the presence of a catalyst. The reaction proceeds through a series of steps, including condensation, cyclization, and oxidation, to yield the final product. This synthesis method has been optimized for high yield and purity and can be easily scaled up for industrial production.
Scientific Research Applications
The 6-[2-(4-Methoxyphenyl)vinyl]-3-(phenoxymethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential therapeutic applications. It has been shown to exhibit significant antimicrobial activity against a range of bacterial and fungal strains, making it a promising candidate for the development of new antibiotics. In addition, this compound has been found to possess potent anticancer activity, inducing apoptosis in cancer cells and inhibiting tumor growth in animal models. Furthermore, it has been shown to possess anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.
Properties
Molecular Formula |
C19H16N4O2S |
---|---|
Molecular Weight |
364.4 g/mol |
IUPAC Name |
6-[(E)-2-(4-methoxyphenyl)ethenyl]-3-(phenoxymethyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
InChI |
InChI=1S/C19H16N4O2S/c1-24-15-10-7-14(8-11-15)9-12-18-22-23-17(20-21-19(23)26-18)13-25-16-5-3-2-4-6-16/h2-12H,13H2,1H3/b12-9+ |
InChI Key |
HTDKEPHFXPNRSN-FMIVXFBMSA-N |
Isomeric SMILES |
COC1=CC=C(C=C1)/C=C/C2=NN3C(=NN=C3S2)COC4=CC=CC=C4 |
SMILES |
COC1=CC=C(C=C1)C=CC2=NN3C(=NN=C3S2)COC4=CC=CC=C4 |
Canonical SMILES |
COC1=CC=C(C=C1)C=CC2=NN3C(=NN=C3S2)COC4=CC=CC=C4 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.